(3,3-Difluorocyclopentyl)methanamine hydrochloride
Overview
Description
“(3,3-Difluorocyclopentyl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1439900-13-6 . It has a molecular weight of 171.62 and its linear formula is C6H12ClF2N .
Molecular Structure Analysis
The InChI code for “(3,3-Difluorocyclopentyl)methanamine hydrochloride” is 1S/C6H11F2N.ClH/c7-6(8)2-1-5(3-6)4-9;/h5H,1-4,9H2;1H . This indicates that the compound contains a cyclopentyl ring with two fluorine atoms attached to the same carbon atom, and a methanamine group attached to the ring.Physical And Chemical Properties Analysis
“(3,3-Difluorocyclopentyl)methanamine hydrochloride” is stored at a temperature of 2-8°C . More specific physical and chemical properties such as melting point, boiling point, and density were not available in the search results.Scientific Research Applications
Synthesis and Biological Activity
- Some derivatives of cyclopentylmethanamine, like (1-phenylcyclopentyl)methanamine, exhibit a broad spectrum of biological activity. These derivatives can be synthesized using specific reactions and have potential applications in various biological studies (Aghekyan, Panosyan, & Markaryan, 2013).
Photocytotoxicity in Red Light
- Iron(III) complexes with methanamine derivatives, like phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, show significant photocytotoxic properties. These properties are valuable for cellular imaging and can potentially be used in cancer treatments (Basu, Pant, Khan, Hussain, Kondaiah, & Chakravarty, 2014).
Transfer Hydrogenation Reactions
- Quinazoline-based ruthenium complexes, involving (4-Phenylquinazolin-2-yl)methanamine, have shown effectiveness in transfer hydrogenation reactions. Such reactions are important in chemical synthesis and industrial applications (Karabuğa, Bars, Karakaya, & Gümüş, 2015).
Synthesis of Indolyl-methanamines
- Indolyl-methanamines, synthesized using indoles, aldehydes, and nitrobenzenes, find applications in various chemical syntheses. This process is efficient and yields products with significant industrial relevance (Das, Kumar, Kumar, Satyalakshmi, & Shinde, 2013).
Methanation Reactions
- Methanamine derivatives are used in methanation reactions, like the conversion of carbon dioxide to methane. This process has implications in energy conversion and environmental applications (Garbarino, Bellotti, Riani, Magistri, & Busca, 2015).
Novel Synthesis Processes
- New synthesis processes involving methanamine derivatives, such as those for antidepressants like sertraline, demonstrate the chemical versatility and pharmaceutical applications of these compounds (Vukics, Fodor, Fischer, Fellegvári, & Lévai, 2002).
Safety and Hazards
The compound has several hazard statements including H302, H315, H319, and H335 . These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
(3,3-difluorocyclopentyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2N.ClH/c7-6(8)2-1-5(3-6)4-9;/h5H,1-4,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWMZUTJOBXFEKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1CN)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClF2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1439900-13-6 |
Source
|
| Record name | Cyclopentanemethanamine, 3,3-difluoro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1439900-13-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3,3-difluorocyclopentyl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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